Cas no 90-18-6 (Quercetagetin)

Quercetagetin structure
Quercetagetin structure
Product Name:Quercetagetin
CAS No:90-18-6
MF:C15H10O8
MW:318.235105037689
MDL:MFCD00017428
CID:807154
Update Time:2024-03-01

Quercetagetin Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one,2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxy-
    • 3,3',4',5,6,7-HEXAHYDROXYFLAVONE
    • 2-(3,4-dihydroxyphenyl)-3,5,6,7-tetrahydroxychromen-4-one
    • Quercetagetin
    • QUERCETAGETIN(RG) PrintBack
    • 3,5,6,7,3',4'-hexahydroxyflavone
    • 3,5,6,7,3',4'-hexahydroxyflavonol
    • 6-Hydroxyquercetin
    • Quercetagetin 7-glucoside
    • Quercetagenin
    • 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-4H-chromen-4-one
    • SV68G507VO
    • 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-4-benzopyrone
    • 3,5,6,7-Tetrahydroxy-2-(3,4-Dihydroxyphenyl)-4h-Chromen-4-One
    • MYU
    • 3v3v
    • 3,3′,4′,5,6,7-Hexahydroxyflavone
    • BDBM23408
    • ZVOLCU
    • 2-(3,4-Dihydroxyphenyl)-3,5,6,7-tetrahydroxy-4H-1-benzopyran-4-one (ACI)
    • Flavone, 3,3′,4′,5,6,7-hexahydroxy- (7CI, 8CI)
    • Quercetagetin (6CI)
    • 3,3′,4′,5,6,7-Hexahydroxyflavone
    • 3,5,6,7,3′,4′-Hexahydroxyflavone
    • NSC 115916
    • MDL： MFCD00017428
    • Inchi： 1S/C15H10O8/c16-6-2-1-5(3-7(6)17)15-14(22)13(21)10-9(23-15)4-8(18)11(19)12(10)20/h1-4,16-20,22H
    • InChI Key： ZVOLCUVKHLEPEV-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC(=C(C=2O)O)O)OC(C2C=C(O)C(O)=CC=2)=C1O

Computed Properties

  • Exact Mass: 318.03800
  • Monoisotopic Mass: 318.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 998
  • Molecular Weight: 318.23
  • XLogP3: 1.2
  • Topological Polar Surface Area: 148

Experimental Properties

  • Color/Form: Powder
  • Density: 1.912
  • Melting Point: >300°C
  • Boiling Point: 732.4 °C at 760 mmHg
  • Flash Point: 280.3 °C
  • Refractive Index: 1.863
  • PSA: 151.59000
  • LogP: 1.69360

Quercetagetin Security Information

  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Quercetagetin Pricemore >>

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Quercetagetin Production Method

Production Method 1

65602-54-2 65602-54-2
90-18-6 90-18-6
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  16 h, 0 °C → rt
Reference
Concise synthesis of quercetagetin (3,3',4',5,6,7-hexahydroxyflavone) with antioxidant and antibacterial activities
Bulut, Onur; Deniz Yilmaz, M., Results in Chemistry, 2021, 3,

Production Method 2

1710533-56-4 1710533-56-4
90-18-6 90-18-6
492-61-5 492-61-5
331-39-5 331-39-5
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  4 h, reflux
Reference
New thiophene and flavonoid from Tagetes minuta leaves growing in Saudi Arabia
Al-Musayeib, Nawal M.; Mohamed, Gamal A.; Ibrahim, Sabrin R. M.; Ross, Samir A., Molecules, 2014, 19(3), 2819-2828

Production Method 3

117-39-5 117-39-5
90-18-6 90-18-6
Reaction Conditions
1.1 Reagents: L-Ascorbic acid ,  Hydrogen peroxide Catalysts: Peroxygenase Solvents: Dimethylformamide ,  Water ;  rt; 8 h, rt
Reference
Regioselective hydroxylation of diverse flavonoids by an aromatic peroxygenase
Barkova, Katerina; Kinne, Matthias; Ullrich, Rene; Hennig, Lothar; Fuchs, Annett; et al, Tetrahedron, 2011, 67(26), 4874-4878

Production Method 4

90-18-6 90-18-6
90-18-6 90-18-6
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Zinc nitrate Solvents: Ethanol ;  4 h, pH 6 - 6.5, 78 °C
Reference
Synthesis, antioxidative activity and DNA-binding of metallic complexes of quercetagetin
Zhang, Bingjun; Wang, Cuijuan; Qiu, Guangmei; Huang, Shuai; Wang, Yousong; et al, Huaxue Yanjiu Yu Yingyong, 2011, 23(9), 1152-1158

Production Method 5

90-18-6 90-18-6
90-18-6 90-18-6
Reaction Conditions
1.1 Reagents: Iron chloride (FeCl3) Solvents: Ethanol ;  heated
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  pH 7.6; 4 h, 70 °C
Reference
Synthesis and properties of quercetagetin complex with Fe(III)
Luo, Yun; Yu, De-Lin; Li, Chen; Zhang, Bing-Jun; Lv, Zheng-Jiang; et al, Guangpu Shiyanshi, 2010, 27(6), 2512-2515

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Quercetagetin Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:90-18-6)Quercetagetin
Order Number:A843465
Stock Status:in Stock
Quantity:50mg/100mg/250mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:00
Price ($):196.0/333.0/631.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90-18-6)Quercetagetin
A843465
Purity:99%/99%/99%
Quantity:50mg/100mg/250mg
Price ($):196.0/333.0/631.0
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